BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Gold Nanoparticle
Synthesis: Green Synthesis vs. The Turkevich
Method

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Gold;sodium

Cat. No.: B15460665

For researchers, scientists, and professionals in drug development, the synthesis of gold
nanoparticles (AuNPSs) is a critical step in various applications, from diagnostics to therapeutic
delivery. The choice of synthesis method significantly impacts the physicochemical properties
and subsequent performance of the AuUNPs. This guide provides an objective comparison of
two prominent methods: the traditional Turkevich method and the increasingly popular green
synthesis approach, supported by experimental data and detailed protocols.

The Turkevich method, established in 1951, is a widely recognized chemical reduction
technique valued for its simplicity and reproducibility in producing spherical AUNPs, typically in
the 10—-20 nm range.[1] It involves the reduction of chloroauric acid (HAuCls) by sodium citrate,
which also acts as a capping agent to stabilize the newly formed nanoparticles.[1]

In contrast, green synthesis has emerged as an eco-friendly and cost-effective alternative. This
method utilizes biological entities, most commonly plant extracts, which contain a rich source of
phytochemicals.[2] These natural compounds, such as polyphenols, flavonoids, and
terpenoids, serve as both reducing and capping agents, eliminating the need for potentially
toxic chemicals.[2][3]

Performance Evaluation: A Quantitative Comparison

The performance of any nanoparticle synthesis method is evaluated based on key parameters
such as the size, size distribution (polydispersity), and stability of the resulting nanoparticles.
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The following table summarizes experimental data from various studies, offering a direct
comparison between the green synthesis and Turkevich methods.
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Experimental Protocols

Reproducibility is a cornerstone of scientific research. This section provides detailed
methodologies for the synthesis and characterization of AUNPs via both green and Turkevich
methods.

Green Synthesis of AUNPs using Plant Extract

This protocol is a generalized procedure based on common practices in green synthesis.
o Preparation of Plant Extract:

o Thoroughly wash the selected plant material (e.g., leaves, flowers, or fruits) with deionized
water to remove any contaminants.

o Air-dry the plant material and then grind it into a fine powder.

o Add a specific weight of the powder (e.g., 10 g) to a measured volume of deionized water
(e.g., 100 mL) in a flask.

o Heat the mixture at a controlled temperature (e.g., 60-80°C) for a specific duration (e.g., 1
hour) to extract the phytochemicals.

o Allow the extract to cool to room temperature and filter it using Whatman No. 1 filter paper
to remove any plant debris. The resulting filtrate is the plant extract.[2]

e Synthesis of Gold Nanoparticles:

o In a separate flask, prepare a solution of chloroauric acid (HAuClas) of a specific
concentration (e.g., 1 mM) in deionized water.

o Add a measured volume of the plant extract to the HAuCla solution while stirring
continuously.
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o Observe the color of the solution. A change from yellow to a ruby red or purple color
indicates the formation of AUNPs.[8]

o The reaction is typically carried out at room temperature, but gentle heating may be
required for some plant extracts.[8]

Turkevich Method for AUNP Synthesis

This protocol is a classic and widely used method for synthesizing spherical AUNPs.
e Preparation of Solutions:

o Prepare a 1 mM solution of chloroauric acid (HAuClas) in deionized water.

o Prepare a 1% solution of trisodium citrate (NasCsHsO7) in deionized water.[9]
o Synthesis of Gold Nanopatrticles:

o Take a specific volume of the HAuCla solution (e.g., 100 mL) in a clean flask and heat it to
a rolling boil on a hot plate with constant stirring.[9]

o To the boiling HAuCla solution, quickly add a specific volume of the 1% trisodium citrate
solution (the volume can be varied to control the final particle size).[9]

o Continue heating and stirring the solution. A color change from pale yellow to wine red will
be observed, indicating the formation of AUNPs.[9]

o Keep the solution boiling for approximately 15-30 minutes to ensure the reaction is
complete.

o Remove the flask from the heat and allow it to cool to room temperature while continuing
to stir.

Characterization Techniques

The synthesized AuNPs are typically characterized using the following techniques:
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o UV-Vis Spectroscopy: This is the primary method for confirming the formation of AUNPs. The
localized surface plasmon resonance (LSPR) of AUNPs results in a characteristic absorption
peak in the visible range, typically between 500 and 600 nm for spherical nanoparticles.[10]
The position and shape of this peak can provide information about the size and aggregation
state of the nanopatrticles.[10]

o Protocol: A small aliquot of the colloidal AUNP solution is placed in a quartz cuvette. The
UV-Vis absorption spectrum is recorded over a wavelength range of 400-800 nm.[11]

e Dynamic Light Scattering (DLS): DLS is used to determine the hydrodynamic diameter and
the size distribution (Polydispersity Index - PDI) of the nanoparticles in a colloidal
suspension.[12] A lower PDI value indicates a more monodisperse sample.[12]

o Protocol: The AuNP solution is diluted to an appropriate concentration to avoid multiple
scattering effects. The sample is then placed in a disposable cuvette and analyzed using a
DLS instrument.[13]

o Transmission Electron Microscopy (TEM): TEM provides high-resolution images of the
nanoparticles, allowing for direct visualization of their size, shape, and morphology.

o Protocol: A drop of the diluted AuNP solution is placed on a carbon-coated copper grid.[14]
The excess solution is wicked away with filter paper, and the grid is allowed to dry
completely before being inserted into the TEM for imaging.[14]

o Zeta Potential Analysis: This technique measures the surface charge of the nanoparticles,
which is an indicator of their stability in a colloidal solution. A highly negative or positive zeta
potential value suggests good stability due to strong electrostatic repulsion between
particles.

o Protocol: The zeta potential is typically measured using the same instrument as DLS,
employing an electrophoretic light scattering technique.

Visualizing the Synthesis Pathways

To better understand the underlying processes, the following diagrams illustrate the
experimental workflows and the proposed mechanism for green synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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